Cas no 590-17-0 (2-Bromoacetonitrile)

• Product Name: 2-Bromoacetonitrile
• CAS No: 590-17-0
• Molecular Formula: C₂H₂NBr
• Molecular Weight: 119.94798
• MDL: MFCD00001884
• CID: 38572
• PubChem ID: 24854561

2-Bromoacetonitrile Properties

Names and Identifiers

• 2-Bromoacetonitrile
• BROMOACETONITRILE
• bromo-acetonitril
• Bromomethyl cyanide
• Cyanomethyl bromide
• Brommoacetonitrile
• BROMOACETONIFRILE
• HALOACETONITRILES
• MONOBROMOACETONITRILE
• HSDB 8050
• CS-W020590
• 2-bromanylethanenitrile
• bromo-acetonitrile
• Bromoacetonitrile, 97%
• BrCH2CN
• SCHEMBL5742
• A832108
• Acetonitrile, bromo-
• 2-Bromoacetonitrile; Bromoacetonitrile; Bromomethyl cyanide
• MFCD00001884
• CCRIS 6213
• BRN 0956569
• brornoacetonitrile
• AMY21970
• ACETONITRILE, 2-BROMO-
• NS00006186
• NCGC00091440-01
• Q27236310
• alpha-Bromoacetonitrile
• J-519939
• Q-200756
• 4-02-00-00531 (Beilstein Handbook Reference)
• EINECS 209-672-1
• FT-0623219
• 590-17-0
• C2H2BrN
• bromo acetonitrile
• CAS-590-17-0
• F1905-7004
• NCGC00259756-01
• Tox21_202207
• DTXSID2021496
• D88745
• UNII-07K08J16VK
• cyanomethylbromide
• DTXCID001496
• B1058
• bromacetonitrile
• NCGC00091440-02
• 07K08J16VK
• bromoacetonitile
• Bromoacetonitrile, purum, >=97.0% (GC)
• AKOS005206906
• CHEMBL2139477
• EN300-67455
• InChI=1/C2H2BrN/c3-1-2-4/h1H
• AS-12053
• bromo acetonitril
• DB-022975

• MDL： MFCD00001884
• InChIKey： REXUYBKPWIPONM-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H2BrN/c3-1-2-4/h1H2
• SMILES： C(C#N)Br
• BRN： 956569

Computed Properties

• Exact Mass: 118.93700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.937062
• Heavy Atom Count: 4
• Complexity: 41.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 0.90488
• PSA: 23.79000
• Refractive Index: n20/D 1.479(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 150°C(lit.)
• Melting Point: -36
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• FEMA: 2211
• Solubility: 50-100g/l
• Color/Form: Colorless crystals. Easy to absorb moisture.
• Solubility: Soluble in water and ethanol, soluble in ether.
• Sensitiveness: Sensitive to light
• Density: 1.722 g/mL at 25 °C(lit.)

2-Bromoacetonitrile Security Information

• Symbol:
• RTECS：AL7970000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36-S45-S24/25
• Packing Group：II
• Packing Group：II
• Risk Phrases：R23/24/25; R36/37/38
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 23/24/25-36/37/38
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：19

2-Bromoacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides